Cas no 35236-85-2 (6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione)

• Product Name: 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione
• CAS No: 35236-85-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1469130
• PubChem ID: 545133
• Update Time: 2025-04-24

6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione
• 6-Ethyl-3-propionyl-2,3-dihydropyran-2,4-dione
• 6-Ethyl-3-propionyl-2H-pyran-2,4(3H)-dione
• 2H-PYRAN-2,4(3H)-DIONE, 6-ETHYL-3-(1-OXOPROPYL)-
• 6-Ethyl-3-propionyl-2H-pyran-2,4(3H)-dione #
• A912474
• FQACUYHSGADIKX-UHFFFAOYSA-N
• AKOS015917535
• AM806054
• 6-ethyl-3-propanoylpyran-2,4-dione
• 35236-85-2
• 2H-PYRAN-2,4(3H)-DIONE,6-ETHYL-3-(1-OXOPROPYL)-
• SCHEMBL9311768

• MDL： MFCD17015688
• Inchi： 1S/C10H12O4/c1-3-6-5-8(12)9(7(11)4-2)10(13)14-6/h5,9H,3-4H2,1-2H3
• InChI Key： FQACUYHSGADIKX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C=C1CC)=O)C(CC)=O)=O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.174
• Boiling Point: 351.8°C at 760 mmHg
• Flash Point: 157.9°C
• Refractive Index: 1.482
• PSA: 60.44
• LogP: 1.00150

Additional information on 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione

6-Ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione (CAS No. 35236-85-2): A Comprehensive Overview

6-Ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione (CAS No. 35236-85-2) is a specialized organic compound belonging to the pyran-2,4-dione family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione synthesis, its physicochemical properties, and its role in advanced chemical processes.

The molecular structure of 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione features a pyran-2,4-dione core substituted with an ethyl group at the 6-position and a propanoyl group at the 3-position. This arrangement contributes to its distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential as a building block for heterocyclic compounds, which are crucial in drug discovery and development. The compound's CAS number 35236-85-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most frequently searched topics related to this compound is its synthetic pathway. The preparation of 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione typically involves the condensation of appropriate precursors under controlled conditions. Researchers often inquire about optimized reaction conditions and yield improvement strategies, reflecting the growing demand for efficient and scalable synthesis methods. Additionally, the compound's solubility and stability under various environmental conditions are critical parameters for industrial applications.

In the pharmaceutical sector, 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione has been investigated for its potential biological activities. While not a drug itself, its derivatives have shown promise in preliminary studies. For instance, modifications to its structure have yielded compounds with anti-inflammatory and antioxidant properties, aligning with current trends in natural product-inspired drug design. The compound's molecular weight and functional groups make it a versatile scaffold for further chemical modifications.

The agrochemical industry has also shown interest in 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione due to its potential as a precursor for crop protection agents. With the increasing focus on sustainable agriculture and eco-friendly pesticides, researchers are exploring its derivatives for their pesticidal or herbicidal activities. The compound's structure-activity relationship is a key area of investigation, as slight modifications can significantly alter its biological effects.

From a material science perspective, 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione has been studied for its potential in polymer chemistry. Its ability to participate in cross-linking reactions and form coordination complexes with metals makes it interesting for developing advanced materials. Recent publications have highlighted its use in creating functional polymers with tailored properties for specific applications.

Analytical characterization of 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide crucial information about the compound's purity, structure, and potential impurities. Quality control is particularly important for industrial-scale production, where consistent batch-to-batch reproducibility is essential.

The commercial availability of 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione (CAS No. 35236-85-2) varies depending on market demand. While it's not a commodity chemical, several specialty chemical suppliers offer it for research purposes. Pricing trends and supply chain dynamics for this compound are topics of interest for procurement professionals in the chemical industry.

Safety considerations for handling 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed information about its handling, storage, and disposal requirements.

Future research directions for 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione may explore its potential in emerging fields such as green chemistry and biocatalysis. The development of more sustainable synthesis routes and the investigation of its biological activities could open new avenues for application. As with many specialized organic compounds, the full potential of CAS 35236-85-2 may yet to be discovered.

In conclusion, 6-ethyl-3-propanoyl-2H-pyran-2,4(3H)-dione represents an interesting case study in the intersection of fundamental organic chemistry and practical applications. Its unique structure and reactivity profile continue to attract research attention across multiple disciplines. Whether as a synthetic intermediate, a potential bioactive scaffold, or a material precursor, this compound exemplifies how specialized chemicals can drive innovation in science and industry.